![molecular formula C17H18N2O4 B5184412 N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide](/img/structure/B5184412.png)
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide, also known as MNPN, is a synthetic compound that has gained attention in scientific research due to its potential as a pharmacological tool. This compound has been synthesized using various methods and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide acts as a selective antagonist of the GPR35 receptor, which is a GPCR that plays a role in various physiological processes. By binding to the GPR35 receptor, this compound blocks its activation and downstream signaling, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of pain, inflammation, and cardiovascular function. This compound has also been shown to inhibit cancer cell proliferation and migration, indicating its potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide has several advantages for use in lab experiments, including its selectivity for the GPR35 receptor and its potential as a pharmacological tool for investigating GPCR modulation. However, this compound also has limitations, including its limited availability and the need for further research to fully understand its pharmacological effects.
Future Directions
There are several future directions for N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide research, including the investigation of its potential as an anticancer agent, its role in modulating pain and inflammation, and its effects on cardiovascular function. Additionally, further research is needed to fully understand the pharmacological effects of this compound and its potential as a tool for investigating GPCR modulation.
Synthesis Methods
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide can be synthesized using various methods, including the reaction between 4-methyl-3-nitroaniline and 2-phenoxybutyryl chloride. This reaction results in the formation of this compound as a yellow solid, which can be purified using recrystallization. Other methods of synthesis include the reaction between 4-methyl-3-nitroaniline and 2-phenoxybutyric acid in the presence of a coupling agent, or the reaction between 4-methyl-3-nitrophenol and 2-phenoxybutanoyl chloride.
Scientific Research Applications
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide has been found to have potential as a pharmacological tool in scientific research. This compound has been used in studies investigating the role of G protein-coupled receptors (GPCRs) in various physiological processes, including pain, inflammation, and cardiovascular function. This compound has also been used to study the effects of GPCR modulation on cancer cell proliferation and migration.
properties
IUPAC Name |
N-(4-methyl-3-nitrophenyl)-2-phenoxybutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-3-16(23-14-7-5-4-6-8-14)17(20)18-13-10-9-12(2)15(11-13)19(21)22/h4-11,16H,3H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQHGTAFXRZLEOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)C)[N+](=O)[O-])OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.